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Compound of Interest

Compound Name: Gulonolactone

Cat. No.: B014833 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Gulonolactone. It includes

detailed personal protective equipment (PPE) requirements, safe handling procedures, and

disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Gulonolactone, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part Recommended PPE Rationale

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield should be worn in

addition to goggles if there is a

splash hazard.

Protects against splashes of

Gulonolactone solutions or

dust particles.

Skin/Body Laboratory coat.
Prevents contamination of

personal clothing.

Hands Nitrile gloves.

Provides a barrier against skin

contact. It is important to

regularly inspect gloves for any

signs of degradation or

puncture.

Note: No specific occupational exposure limits (PEL, REL, TLV) have been established for L-

Gulono-1,4-lactone[1]. In the absence of established limits, it is prudent to handle the

compound with care to minimize any potential exposure.

Safe Handling and Storage
Ventilation: Work in a well-ventilated area. Use of a chemical fume hood is recommended,

especially when handling the powdered form to avoid inhalation of dust.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly before breaks

and immediately after handling the product. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Emergency First Aid Procedures
In the event of exposure to Gulonolactone, follow these first aid measures:
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocol: Preparation of a
Gulonolactone Solution
This protocol outlines the steps for preparing a stock solution of Gulonolactone for use in cell

culture experiments, a common application in drug development and research.

Materials:

L-Gulono-1,4-lactone powder

Sterile deionized water or appropriate buffer (e.g., PBS)

Sterile conical tubes or flasks

Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer
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0.22 µm sterile syringe filter

Procedure:

Don PPE: Put on a lab coat, safety glasses, and nitrile gloves.

Weighing: In a chemical fume hood, carefully weigh the desired amount of L-Gulono-1,4-

lactone powder using a calibrated analytical balance.

Dissolving: Transfer the powder to a sterile conical tube or flask. Add the appropriate volume

of sterile deionized water or buffer to achieve the desired final concentration.

Mixing: Tightly cap the container and vortex until the powder is completely dissolved. Gentle

warming may be applied if necessary, but check the compound's stability at elevated

temperatures.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to

the syringe. Filter-sterilize the solution into a new sterile container.

Labeling and Storage: Clearly label the container with the name of the compound,

concentration, date of preparation, and your initials. Store the solution at the recommended

temperature (typically 2-8°C for short-term storage or frozen for long-term storage, but

always refer to the specific product datasheet).

Disposal Plan
All waste materials contaminated with Gulonolactone should be handled as chemical waste.

Solid Waste: Collect any solid Gulonolactone waste, including empty containers and

contaminated consumables (e.g., weighing paper, pipette tips), in a designated and clearly

labeled hazardous waste container.

Liquid Waste: Aqueous solutions of Gulonolactone should be collected in a designated

hazardous waste container for liquid chemical waste. Do not pour down the drain unless

permitted by local regulations.

Disposal: All chemical waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.
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Visual Guides
The following diagrams illustrate the procedural workflow for safely handling Gulonolactone
and its role in the Vitamin C biosynthesis pathway.

Preparation Handling Disposal

Don PPE Weigh Compound Dissolve in Solvent Use in Experiment Segregate Waste Dispose via EHS

D-Glucose

D-Glucuronic acid

L-Gulonic acid

L-Gulono-1,4-lactone

2-keto-L-gulonolactone

  GULO
(L-gulonolactone oxidase)

L-Ascorbic Acid (Vitamin C)
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b014833?utm_src=pdf-body
https://www.benchchem.com/product/b014833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b014833?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4OWQ3bngzd2F2YjEwZHh1dGt4ZGM2MGhybmdlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjY5NV8xMTI4LTIzLTBfTC1HdWxvbm8tMSUyQzQtbGFjdG9uZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2Njk1XzExMjgtMjMtMF9MLUd1bG9uby0xJTJDNC1sYWN0b25lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--38d07d4bb2fb94aa5fe27171c42fceb8a31392d8/MetaSci_MSIX6695_1128-23-0_L-Gulono-1,4-lactone.pdf
https://www.benchchem.com/product/b014833#personal-protective-equipment-for-handling-gulonolactone
https://www.benchchem.com/product/b014833#personal-protective-equipment-for-handling-gulonolactone
https://www.benchchem.com/product/b014833#personal-protective-equipment-for-handling-gulonolactone
https://www.benchchem.com/product/b014833#personal-protective-equipment-for-handling-gulonolactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

